molecular formula C20H21NO3 B11151934 6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

Cat. No.: B11151934
M. Wt: 323.4 g/mol
InChI Key: RUXKGCNDQRGTJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a benzyl(methyl)amino-methyl substituent at position 6, hydroxy group at position 7, and methyl groups at positions 4 and 6. Coumarins are known for their diverse biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties. This compound is synthesized via a multi-step process involving:

Pechmann reaction: Formation of the coumarin core (7-hydroxy-4-methyl-2H-chromen-2-one) from resorcinol and ethyl acetoacetate .

Nitration and reduction: Introduction of an amino group at position 6 via nitration followed by reduction using stannous chloride .

Reductive amination: Reaction of the amino group with benzaldehyde derivatives (e.g., benzyl(methyl)amine) using sodium cyanoborohydride to form the final product .

Key structural features include:

  • Hydroxy group at position 7: Critical for hydrogen bonding and antioxidant activity .
  • Methyl groups at 4 and 8: Increase steric bulk and hydrophobicity, affecting solubility and membrane permeability.

Properties

Molecular Formula

C20H21NO3

Molecular Weight

323.4 g/mol

IUPAC Name

6-[[benzyl(methyl)amino]methyl]-7-hydroxy-4,8-dimethylchromen-2-one

InChI

InChI=1S/C20H21NO3/c1-13-9-18(22)24-20-14(2)19(23)16(10-17(13)20)12-21(3)11-15-7-5-4-6-8-15/h4-10,23H,11-12H2,1-3H3

InChI Key

RUXKGCNDQRGTJA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC2=C1C=C(C(=C2C)O)CN(C)CC3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one typically involves the following steps:

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

6-{[Benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

6-{[Benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name Substituents (Position 6) Key Functional Groups Biological Activity/Properties
Target Compound Benzyl(methyl)amino-methyl 7-OH, 4,8-diCH3 Not explicitly reported (inferred: antioxidant potential)
6-(4-(Dimethylamino)benzylamino)-7-hydroxy-4-methyl-2H-chromen-2-one 4-(Dimethylamino)benzylamino 7-OH, 4-CH3 Higher melting point (205–216°C), strong MS base peak at m/z 191
6-(3-Hydroxy-4-methoxybenzylamino)-7-hydroxy-4-methyl-2H-chromen-2-one 3-Hydroxy-4-methoxybenzylamino 7-OH, 4-CH3 Lower melting point (188–189°C), distinct IR absorption at 1654 cm⁻¹
7-Butoxy-6-(4-(diphenylamino)phenyl)-4,8-dimethyl-2H-chromen-2-one 4-(Diphenylamino)phenyl 7-OBut, 4,8-diCH3 Enhanced antioxidant activity due to diarylamino group
6-Benzoyl-4-ethyl-5,7-dihydroxy-2H-chromen-2-one Benzoyl 5,7-diOH, 4-CH2CH3 Lower synthetic yield (27%), increased steric hindrance

Key Observations

Substituent Effects on Physical Properties: Melting Points: Electron-rich substituents (e.g., dimethylamino in ) increase melting points due to improved crystal packing, while bulky groups (e.g., benzyl(methyl)amino in the target compound) may reduce packing efficiency. Spectral Data: The target compound’s IR spectrum would show N–H stretching (~3400 cm⁻¹) and O–H absorption (~3546 cm⁻¹), similar to compound 3 .

Biological Activity: Antioxidant Activity: Compounds with hydroxyl groups at positions 6 and 7 (e.g., ) exhibit superior antioxidant properties compared to those with single hydroxyl groups. The target compound’s 7-OH group may confer moderate activity.

Synthetic Efficiency: Reductive amination steps (common in ) achieve high yields (79–91%) for amino-substituted coumarins. In contrast, Suzuki coupling (used in ) requires palladium catalysts and optimized conditions.

Contrast with Brominated and Halogenated Derivatives

  • 6-Bromo-7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one : Bromine substitution introduces electronegativity, altering reactivity (e.g., facilitating nucleophilic substitution). This contrasts with the target compound’s amino group, which supports hydrogen bonding.
  • 4-Methyl-3,6,7-tris(aryl)coumarins : Trisubstituted derivatives show anti-HIV activity, highlighting the importance of aryl groups at multiple positions. The target compound’s single aryl group may limit such broad-spectrum efficacy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.